Cas no 1134-81-2 (1-Benzyl-3,5-dimethyl-1H-pyrazole)

1-Benzyl-3,5-dimethyl-1H-pyrazole structure
1134-81-2 structure
Product Name:1-Benzyl-3,5-dimethyl-1H-pyrazole
CAS No:1134-81-2
MF:C12H14N2
MW:186.252962589264
MDL:MFCD00462232
CID:1201149
PubChem ID:603765
Update Time:2025-04-20

1-Benzyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3,5-dimethyl-1-(phenylmethyl)-
    • 1-BENZYL-3,5-DIMETHYL-1H-PYRAZOLE
    • 1-benzyl-3,5-dimethylpyrazole
    • 1-Benzyl-3,5-dimethyl-1H-pyrazol
    • 3,5-Dimethyl-1-benzylpyrazole
    • N-benzyl-3,5-dimethylpyrazole
    • Q63392596
    • 1134-81-2
    • AKOS000269716
    • BBL009753
    • STK328128
    • DB-250295
    • DTXSID40345326
    • 1-Benzyl-3,5-dimethyl-1H-pyrazole #
    • EN300-04824
    • HMS1409B16
    • MFCD00462232
    • VS-02166
    • BAA13481
    • Z50147332
    • CS-0219738
    • Enamine_005318
    • C12H14N2
    • D88131
    • SCHEMBL3322508
    • 1-Benzyl-3,5-dimethyl-1H-pyrazole
    • MDL: MFCD00462232
    • Inchi: 1S/C12H14N2/c1-10-8-11(2)14(13-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
    • InChI Key: DDCXNXMLCDHLEU-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 311.9±21.0 °C at 760 mmHg
  • Flash Point: 142.4±22.1 °C
  • PSA: 17.82000
  • LogP: 2.54820
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-3,5-dimethyl-1H-pyrazole Security Information

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abcr
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